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Compound of Interest

Compound Name: Olivin
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For researchers, scientists, and professionals in drug development exploring sustainable
solutions, the mineral olivine presents a compelling natural pathway for carbon dioxide
removal. This guide provides a comprehensive comparison of olivine's CO2 sequestration
efficiency in soil, supported by experimental data and detailed protocols. We will delve into the
key factors influencing its performance and benchmark it against other carbon capture
technologies.

Olivine, a magnesium iron silicate, is one of the most abundant minerals on Earth.[1] Its
natural weathering process actively removes CO2 from the atmosphere, converting it into
stable carbonate minerals.[1] This guide focuses on "enhanced weathering," a process where
olivine is finely ground to increase its reactive surface area, thereby accelerating CO2 uptake
when applied to soil.[1][2]

The Geochemistry of Olivine Weathering

The fundamental reaction involves the dissolution of olivine in the presence of water and
carbon dioxide, leading to the formation of bicarbonates and ultimately, solid carbonates. This
process effectively locks atmospheric CO2 into a geologically stable form.[1]

The primary chemical reaction can be simplified as:

Mg2SiOa (Olivine) + 4COz + 4H20 — 2Mg?* + 4HCO3~ + HaSiOa
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This reaction not only sequesters CO2 but can also have the co-benefit of increasing soil pH,
which can be advantageous in acidic agricultural soils.[3]

Factors Influencing CO2 Sequestration Efficiency

The rate and efficiency of CO2 sequestration by olivine in soil are not constant but are
influenced by a variety of environmental and physical factors. Understanding these is critical for
optimizing its application.
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Factor

Impact on Sequestration
Efficiency

Description

Grain Size

High

Smaller particle sizes have a
larger surface area, leading to
faster weathering and CO2
uptake.[1][3] For instance, a 10
pum grain size is significantly
more reactive than larger
particles.[3][4]

Soil pH

High

Lower pH (more acidic solil)
accelerates the dissolution of
olivine.[3][5] The optimal pH
range for terrestrial enhanced
weathering is considered to be
5-7.[3]

Temperature

Medium

Higher temperatures generally
increase the rate of chemical
reactions, including olivine
weathering.[1][6]

Water Availability

High

Water is essential for the
chemical reactions of

weathering to occur.[1]

CO2 Concentration

Medium

Higher atmospheric or soil
CO2 concentrations can drive

the reaction forward.[1][6]

Biological Activity

Medium

Plant roots and soil microbes
can enhance weathering by
releasing organic acids and

altering soil chemistry.[5]

Quantitative Analysis of Olivine Sequestration

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://climate.sustainability-directory.com/question/why-is-olivine-promising-for-carbon-capture/
https://studenttheses.uu.nl/bitstream/handle/20.500.12932/37063/Rana%20Vinita_MSc%20Thesis_SUSD-ECE_6397190.pdf?sequence=1
https://studenttheses.uu.nl/bitstream/handle/20.500.12932/37063/Rana%20Vinita_MSc%20Thesis_SUSD-ECE_6397190.pdf?sequence=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC10116589/
https://studenttheses.uu.nl/bitstream/handle/20.500.12932/37063/Rana%20Vinita_MSc%20Thesis_SUSD-ECE_6397190.pdf?sequence=1
https://amsterdamgreencampus.nl/wp-content/uploads/2021/05/CO2-opname-door-olivijn-Rapport-S.-Boogaard-BSc-Biologie-UvA.pdf
https://studenttheses.uu.nl/bitstream/handle/20.500.12932/37063/Rana%20Vinita_MSc%20Thesis_SUSD-ECE_6397190.pdf?sequence=1
https://climate.sustainability-directory.com/question/why-is-olivine-promising-for-carbon-capture/
https://www.researchgate.net/publication/51841221_Factors_affecting_the_direct_mineralization_of_CO2_with_olivine
https://climate.sustainability-directory.com/question/why-is-olivine-promising-for-carbon-capture/
https://climate.sustainability-directory.com/question/why-is-olivine-promising-for-carbon-capture/
https://www.researchgate.net/publication/51841221_Factors_affecting_the_direct_mineralization_of_CO2_with_olivine
https://amsterdamgreencampus.nl/wp-content/uploads/2021/05/CO2-opname-door-olivijn-Rapport-S.-Boogaard-BSc-Biologie-UvA.pdf
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Experimental studies, ranging from laboratory incubations to pot experiments and modeling,

have provided quantitative estimates of olivine's CO2 sequestration potential.
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Study Type Application et Sequestration Key Findings
ate
Rate Rate
Weathering
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Experimental Protocols: Assessing Olivine
Weathering

To validate the CO2 sequestration efficiency of olivine, robust experimental protocols are

essential. Below are outlines of key methodologies.

1. Pot Experiment to Determine Weathering Rate and CO2 Uptake:
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o Objective: To measure the weathering rate of olivine in a controlled soil environment and its
effect on plant growth.

o Methodology:

o Select a representative soil type and characterize its initial properties (pH, nutrient content,
etc.).

o Prepare pots with a known mass of soil.

o Apply different doses of finely ground olivine to the soil surface of the treatment groups.
Include a control group with no olivine.

o Sow a fast-growing plant species, such as perennial ryegrass, in all pots.[7]

o Maintain consistent environmental conditions (light, temperature, water) for a defined
period (e.g., 32 weeks).[7]

o At the end of the experiment, harvest the plant biomass and analyze its elemental
composition (Mg, Si, Ni) to determine uptake from olivine weathering.[7]

o Analyze soil samples for changes in bioavailable magnesium and other key elements.[7]

o Calculate the olivine weathering rate based on a magnesium mass balance.[7]

o

Estimate the gross CO2 sequestration based on the stoichiometry of the weathering
reaction.[7]

2. Shrinking Core Model for Predicting Dissolution Rates:

o Objective: To model the long-term dissolution rate of olivine particles of different sizes.

o Methodology:

o Characterize the initial particle size distribution of the ground olivine.[8]

o Utilize a shrinking core model, which assumes that the reaction occurs at the surface of a
shrinking, non-porous particle.[3][8]
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o Input key parameters into the model, including the olivine's chemical composition, particle

size fractions, soil pH, and temperature.[8]
o The model calculates the rate of dissolution for each particle size fraction over time.[8]

o The overall CO2 sequestration rate is then calculated based on the cumulative dissolution

of all particle sizes.[8]

Visualizing the Process

To better understand the workflows and pathways, the following diagrams illustrate the key

processes.
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Experimental workflow for a pot study.
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CO2 sequestration pathway via olivine weathering.

Comparison with Other Carbon Sequestration
Technologies

Olivine-based enhanced weathering offers a unique set of advantages and disadvantages
when compared to other prominent carbon dioxide removal (CDR) methods.
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) atmospheric CO2 to ) potential for heavy
Weathering sequestration, )
form stable ) ) metal (e.g., nickel)
potential for soil _
carbonates.[1] release, weathering

amendment.[1]
rate can be slow.[3][8]

Limited and potentially
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] to create a stable, fertility and water removal, scalability
Biochar ) i -
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that is added to soil. waste biomass. sustainable biomass
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o ) High cost, potential for
emissions from point
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o volumes of CO2 from sites, large energy
Storage (CCS) plants) and injecting

} industrial sources. penalty for capture
them into deep ]
) ) and compression.[9]
geological formations.

Conclusion and Future Outlook

Enhanced weathering using olivine is a promising, nature-based solution for carbon dioxide
removal with the potential for large-scale application.[3] Its effectiveness is highly dependent on
local environmental conditions and the physical properties of the olivine used. While
challenges related to the energy costs of mining and grinding, as well as potential ecological
impacts like nickel release, need to be carefully managed, the permanent nature of the carbon
storage it offers is a significant advantage.[3][8]

Further research, particularly long-term field trials, is crucial to fully validate the sequestration
rates predicted by models and to understand the broader ecosystem effects. For researchers
and professionals dedicated to sustainable solutions, olivine represents a tangible pathway to
contribute to climate change mitigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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